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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Executive Summary
Diisononyl azelate (DINA) is a diester formed from the condensation of azelaic acid (1,9-

nonanedioic acid) and isononanol (a C9 branched alcohol isomer mixture).[1] It is a critical

excipient and plasticizer, valued for its low volatility, excellent low-temperature flexibility, and

biocompatibility in medical plastics.

This guide details the stepwise Fischer esterification mechanism, analyzes the reaction kinetics

using Langmuir-Hinshelwood and pseudo-homogeneous models, and provides a validated

experimental protocol for high-purity synthesis.

Reaction Mechanism
The synthesis of DINA is a reversible, acid-catalyzed condensation reaction. While simple

mineral acids (

) can be used, industrial and pharmaceutical grades typically employ organometallic catalysts
(e.g., Tetraisopropyl Titanate, TIPT) to minimize side reactions (ether formation) and corrosion.
[1]
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The Stepwise Pathway
The reaction proceeds in two distinct equilibrium steps:

Mono-esterification: Azelaic acid reacts with one mole of isononanol to form Monoisononyl

Azelate.[1]

Di-esterification: The monoester reacts with a second mole of isononanol to form DINA.[1]

Water is produced in both steps and must be continuously removed to drive the equilibrium

toward the product (Le Chatelier’s principle).

Mechanistic Visualization
The following diagram illustrates the catalytic cycle using a proton donor (simplified for clarity)

to activate the carbonyl carbon.

Azelaic Acid
+ Isononanol

Activated
Carbonyl ComplexProtonation/Catalyst Bind

Tetrahedral
Intermediate

Nucleophilic Attack
(R-OH)

Monoisononyl Azelate
+ H₂O

-H₂O
(Elimination)

Hydrolysis Diisononyl Azelate
(DINA) + H₂O

Repeat Cycle
(2nd Carboxyl Group)

Hydrolysis

Click to download full resolution via product page

Figure 1: Stepwise esterification mechanism. The reaction requires activation of the carbonyl

carbon by a catalyst to facilitate nucleophilic attack by the sterically hindered isononanol.

Reaction Kinetics
Understanding the kinetics is vital for reactor sizing and cycle time optimization. The reaction is

typically second-order overall (first order with respect to acid and alcohol) but is often modeled

as pseudo-first-order when alcohol is in excess.[1]

Kinetic Models
Two primary models are used to describe DINA synthesis:

A. Pseudo-Homogeneous Model (Catalyzed)
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Used for soluble catalysts (e.g., TIPT, pTSA).[1]

: Rate of disappearance of Azelaic Acid

: Reaction rate constant[1][2]

: Catalyst concentration[1][3]

: Concentrations of Acid, Alcohol, Ester, and Water

: Equilibrium constant[1][4]

B. Langmuir-Hinshelwood-Hougen-Watson (LHHW)
Used for solid acid catalysts (e.g., Amberlyst 15, Zeolites).[1] This model accounts for the

adsorption of reactants onto the catalyst surface.

: Adsorption equilibrium constants for species

.[1]

Insight: Water (

) often adsorbs strongly to solid acid catalysts, inhibiting the rate. This makes efficient water
removal doubly important: it shifts thermodynamic equilibrium and prevents kinetic inhibition.
[1]

Kinetic Parameters (Reference Values)
While specific constants depend on the exact isomer ratio of isononanol, the following

parameters are representative of azelaic acid esterification with C8-C10 alcohols.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://pubmed.ncbi.nlm.nih.gov/41726757/
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://patents.google.com/patent/WO2018046306A1/en
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://pubs.acs.org/doi/10.1021/acsengineeringau.5c00002
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Range Unit Notes

Activation Energy (

)
50 - 65 kJ/mol

Moderate barrier;

sensitive to

temperature.[1]

Pre-exponential

Factor (

)

L/(mol[1]·min)
Dependent on catalyst

steric hindrance.[1]

Equilibrium Constant (

)
4.0 - 5.5 -

At 150°C-200°C.

Slightly decreases

with T.

Reaction Enthalpy (

)
+15 to +25 kJ/mol

Mildly endothermic;

heat drives rate &

water removal.[1]

Experimental Protocol: Titanate-Catalyzed
Synthesis
This protocol uses Tetraisopropyl Titanate (TIPT), preferred for producing colorless, high-purity

esters suitable for medical applications.[1]

Materials
Azelaic Acid: >99% purity (biotech or ozonolysis grade).[1]

Isononanol (INA): Industrial grade (excess required).[1]

Catalyst: Tetraisopropyl Titanate (TIPT) or Tetrabutyl Titanate (TBT).[1]

Entrainer (Optional): Xylene (if using azeotropic distillation at lower T), though neat reaction

is preferred industrially.[1]

Methodology
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Charging: Load Azelaic Acid (1.0 eq) and Isononanol (2.4 eq - 20% excess) into a 3-neck

reactor equipped with a mechanical stirrer, nitrogen inlet, and Dean-Stark trap.

Heating: Heat mixture to 140°C under

flow to melt acid and homogenize.

Catalyst Addition: Once at 140°C, add TIPT (0.05 - 0.1 wt% of total mass).[1]

Note: Adding catalyst below 100°C can lead to premature hydrolysis of the titanate by

residual moisture.

Reaction Phase: Ramp temperature to 200°C - 220°C.

Water evolution will be vigorous.[1]

Maintain reflux; remove water continuously via the trap.

Monitor Acid Value (AV).[1] Target AV < 0.1 mg KOH/g.[1]

Vacuum Stripping: Once conversion >99%, apply vacuum (gradually to 10-20 mbar) at

200°C to strip excess isononanol.[1]

Neutralization/Hydrolysis: Cool to 90°C. Add dilute NaOH or steam to hydrolyze the titanate

catalyst into inert

solids.

Filtration: Add filter aid (diatomaceous earth) and filter to remove

and any salts.[1]

Process Flow Diagram
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Figure 2: Industrial process flow for DINA synthesis emphasizing water removal and catalyst

recovery.[1]

Critical Quality Attributes (CQA) for Drug/Medical
Use
For researchers in drug development (e.g., using DINA as an emollient or in transdermal

patches), the following purity parameters are critical:

Acid Value (AV): Must be

mg KOH/g to prevent skin irritation or drug degradation.[1]

Color (APHA):
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Hazen. Yellowing indicates oxidation or catalyst residue.[1]

Water Content:

.[1] Moisture can promote hydrolysis of the ester back to acid.

Residual Alcohol:

. Isononanol can be a skin irritant at high concentrations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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